Cas no 1807224-39-0 (Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate)

• Product Name: Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate
• CAS No: 1807224-39-0
• MF: C₁₁H₈ClF₂NO₃
• MW: 275.635929107666
• CID: 4796181
• Update Time: 2025-10-31

Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate

• Inchi： 1S/C11H8ClF2NO3/c1-2-17-10(16)8-4-7(12)3-6(5-15)9(8)18-11(13)14/h3-4,11H,2H2,1H3
• InChI Key： WVZMARUHBIYZLZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(=C(C(=O)OCC)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 3.4
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate

Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate (CAS No. 1807224-39-0): A Comprehensive Overview

Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate, identified by its CAS number 1807224-39-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate consists of a benzoate backbone substituted with a chloro group at the 5-position, a cyano group at the 3-position, and a difluoromethoxy group at the 2-position. This arrangement of substituents imparts distinct chemical properties to the compound, including moderate solubility in organic solvents and reactivity towards various chemical transformations. These attributes have made it a valuable intermediate in synthetic chemistry and a potential building block for more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate. The presence of multiple pharmacophoric elements in its structure suggests that it may interact with biological targets in multiple ways, making it a versatile scaffold for drug discovery. Specifically, the cyano group and the difluoromethoxy group have been shown to enhance binding affinity and metabolic stability in drug candidates, while the chloro group can serve as a handle for further functionalization.

One of the most compelling aspects of Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate is its utility in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel analogs with enhanced biological activity. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The difluoromethoxy group, in particular, has been recognized for its ability to improve oral bioavailability and metabolic profiles of drug candidates.

The synthesis of Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a benzoic acid derivative, followed by selective substitution at the desired positions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, are often employed to achieve high yields and purity. These methods underscore the compound's importance as a key intermediate in modern pharmaceutical synthesis.

Recent studies have also explored the role of Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate in medicinal chemistry beyond its use as an intermediate. Researchers have demonstrated its potential as a precursor for biologically active compounds with therapeutic significance. For example, modifications to its structure have led to the discovery of novel compounds with anti-inflammatory and antimicrobial properties. These findings highlight the compound's broad applicability and its contribution to advancing drug discovery efforts.

The chemical properties of Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate make it an attractive candidate for further exploration in various fields. Its stability under different reaction conditions and its compatibility with multiple synthetic methodologies ensure that it remains a valuable tool for chemists and pharmacologists alike. As research continues to uncover new applications for this compound, its significance in pharmaceutical development is likely to grow even further.

In conclusion, Ethyl 5-chloro-3-cyano-2-(difluoromethoxy)benzoate (CAS No. 1807224-39-0) represents a fascinating subject of study with diverse applications in synthetic chemistry and drug discovery. Its unique structural features and chemical properties position it as a key intermediate for developing novel therapeutic agents. As ongoing research continues to elucidate its potential, this compound is poised to play an increasingly important role in advancing pharmaceutical innovation.